Cas no 2227707-73-3 ((1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol
• CAS No: 2227707-73-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6346479
• PubChem ID: 96739080
• Update Time: 2025-06-08

(1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol
• EN300-1740306
• 2227707-73-3

• Inchi： 1S/C9H15NO2/c1-6-5-8(7(2)12-6)9(11)3-4-10/h5,9,11H,3-4,10H2,1-2H3/t9-/m1/s1
• InChI Key： HPQBWCHMDAXYLP-SECBINFHSA-N
• SMILES： O1C(C)=CC(=C1C)[C@@H](CCN)O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol

Introduction to (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol (CAS No. 2227707-73-3) has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This compound, characterized by its chiral center and aromatic substituents, has garnered attention from researchers exploring innovative drug design strategies.

The molecular structure of (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol consists of a propanol backbone with an amino group at the third carbon position and a 2,5-dimethylfuran moiety attached to the first carbon. This configuration imparts distinct physicochemical properties that make it a valuable scaffold for medicinal chemistry applications. The presence of the furan ring enhances the compound's solubility and bioavailability, which are critical factors in drug development.

In recent years, there has been a growing interest in the use of furan-based derivatives as pharmacophores due to their ability to interact with biological targets in a highly specific manner. Studies have shown that compounds containing furan rings exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The dimethyl substitution on the furan ring further modulates these interactions, making (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol a promising candidate for further investigation.

One of the most compelling aspects of this compound is its stereochemical configuration. The (1R) designation indicates the absolute configuration at the chiral center, which is crucial for ensuring optimal biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, making the precise control of stereochemical purity essential for therapeutic efficacy. Research has demonstrated that enantiopure compounds can lead to improved drug performance by minimizing unwanted side effects and enhancing target specificity.

The synthesis of (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric hydrogenation and enantioselective catalysis have been particularly useful in achieving the desired stereochemical outcome. These advancements have opened up new avenues for exploring the therapeutic potential of this compound.

Recent studies have begun to uncover the biological significance of (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol by investigating its interactions with various biological targets. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Such findings are particularly relevant given the high prevalence of inflammatory diseases worldwide and the need for novel therapeutic interventions.

The role of computational chemistry in understanding the behavior of (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates for improved efficacy and safety. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

The potential applications of (1R)-3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique structural features may offer advantages over existing compounds. Additionally, the sustainability aspects of using furan-based derivatives as building blocks for chemical synthesis are being increasingly recognized due to their potential environmental benefits.

In conclusion, (1R)-3-amino-1-(2,5-dimethylfuran-3-ylolebanol (CAS No. 2227707 - 73 - 3) represents a fascinating compound with significant potential in modern chemical biology. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.